BENGHE Foundational & Exploratory

Check Availability & Pricing

Cixiophiopogon A: A Technical Overview of a
Novel Steroidal Glycoside

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Cixiophiopogon A

Cat. No.: B591400

For Researchers, Scientists, and Drug Development Professionals

CAS Number: 288143-27-1 Molecular Formula: C4aH70018 Molecular Weight: 887.02 g/mol

Abstract

Cixiophiopogon A is a steroidal glycoside isolated from the tuberous roots of Ophiopogon
japonicus (Liliaceae), a plant with a long history in traditional medicine.[1][2][3] While specific
research on the biological activities of Cixiophiopogon A is currently limited in publicly
available scientific literature, the class of steroidal glycosides from Ophiopogon japonicus is
known for a range of pharmacological effects, including anti-inflammatory and antioxidant
properties. This technical guide provides a comprehensive overview of the known information
on Cixiophiopogon A and extrapolates potential areas of investigation and methodologies
based on the activities of structurally related compounds from the same plant source.

Physicochemical Properties

Cixiophiopogon A is a white to off-white solid.[1] Its complex structure includes a steroidal
aglycone core and a sugar moiety, characteristic of steroidal glycosides.

Table 1: Physicochemical Data for Cixiophiopogon A
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Property Value Source
CAS Number 288143-27-1 [1][3]
Molecular Formula C44H7001s [1][3]
Molecular Weight 887.02 g/mol [11[3]
Appearance White to off-white solid [1]
Source Tuberous roots of Ophiopogon 2102]

japonicus

Potential Biological Activities and Mechanisms of
Action

Direct experimental evidence for the biological activity of Cixiophiopogon A is not extensively
documented in peer-reviewed literature. However, based on the known pharmacological
profiles of other steroidal glycosides and extracts from Ophiopogon japonicus,
Cixiophiopogon A is hypothesized to possess anti-inflammatory and antioxidant activities.

Anti-Inflammatory Activity (Hypothesized)

Other bioactive compounds isolated from Ophiopogon japonicus, such as ophiopogonin D and
various homoisoflavonoids, have demonstrated significant anti-inflammatory effects.[4] These
effects are often attributed to the inhibition of pro-inflammatory mediators. A proposed
mechanism of action for Cixiophiopogon A could involve the modulation of key inflammatory
signaling pathways.

A hypothetical signaling pathway for the anti-inflammatory action of Cixiophiopogon A is
presented below. This is an illustrative model based on the known mechanisms of similar
natural products and requires experimental validation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Steroidal glycosides from tubers of Ophiopogon japonicus - PubMed
[pubmed.ncbi.nim.nih.gov]

2. Ophiopogonin D: review of pharmacological activity - PMC [pmc.ncbi.nim.nih.gov]

3. medchemexpress.com [medchemexpress.com]

4. impactfactor.org [impactfactor.org]

To cite this document: BenchChem. [Cixiophiopogon A: A Technical Overview of a Novel
Steroidal Glycoside]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b591400#cixiophiopogon-a-cas-number-288143-27-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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